Cas no 1020977-18-7 (4-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide)

• Product Name: 4-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• CAS No: 1020977-18-7
• MF: C₁₉H₂₀N₆O₂
• MW: 364.401103019714
• CID: 6277540
• PubChem ID: 42111789
• Update Time: 2025-05-19

4-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• F5235-0020
• 4-methoxy-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• 1020977-18-7
• VU0638350-1
• AKOS024502047
• 4-methoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzamide

• Inchi： 1S/C19H20N6O2/c1-27-15-7-5-14(6-8-15)19(26)22-13-12-21-17-9-10-18(25-24-17)23-16-4-2-3-11-20-16/h2-11H,12-13H2,1H3,(H,21,24)(H,22,26)(H,20,23,25)
• InChI Key： XBMIBQZVJNMMMZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NCCNC1=CC=C(N=N1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 364.16477390g/mol
• Monoisotopic Mass: 364.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

Comprehensive Overview of 4-Methoxy-N-[2-{(6-{(Pyridin-2-Yl)Amino}Pyridazin-3-Yl)Amino}Ethyl]Benzamide (CAS No. 1020977-18-7)

4-Methoxy-N-[2-{(6-{(Pyridin-2-Yl)Amino}Pyridazin-3-Yl)Amino}Ethyl]Benzamide, identified by the CAS Number 1020977-18-7, represents a structurally complex organic compound with significant potential in medicinal chemistry and pharmaceutical research. This molecule belongs to the class of pyridazine derivatives, a scaffold frequently explored for its diverse biological activities, including anti-inflammatory, antitumor, and enzyme-inhibitory properties. The integration of a pyridine ring and a benzamide moiety within its structure suggests a dual-targeting mechanism, potentially enabling interactions with multiple biochemical pathways.

The synthesis of 4-methoxy-N-[2-{(6-{(pyridin-2-Yl)amino}pyridazin-3-Yl)amino}ethyl]benzamide involves multi-step organic reactions, including the formation of the pyridazine core through condensation reactions between appropriate precursors. The introduction of the methoxy group (-OCH₃) at the para-position of the benzene ring enhances solubility and metabolic stability, while the N-aminoethyl linker provides flexibility for conjugation with other functional groups or biomolecules. Recent studies have highlighted the importance of such structural modifications in optimizing drug-like properties, particularly in modulating bioavailability and reducing off-target effects.

In terms of biological activity, compounds bearing similar architectures to CAS No. 1020977-18-7 have demonstrated promising results in preclinical models targeting diseases such as cancer and neurodegenerative disorders. The presence of the pyridine-substituted pyridazine motif is associated with interactions with kinases and other protein targets involved in cell proliferation and apoptosis regulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that analogous structures exhibited nanomolar inhibitory activity against specific tyrosine kinases linked to oncogenic signaling pathways.

The pharmacokinetic profile of this compound is another area of active investigation. The combination of a lipophilic benzamide segment and polar functionalities like the methoxy group ensures an optimal balance between membrane permeability and aqueous solubility—a critical factor for oral bioavailability. Computational modeling studies suggest that the molecule may exhibit favorable ADME (absorption, distribution, metabolism, excretion) characteristics, which are essential for progression into clinical development phases.

Beyond its direct therapeutic applications, this compound serves as a valuable tool for mechanistic studies in chemical biology. Its structural versatility allows for derivatization into libraries of analogs through techniques such as click chemistry or solid-phase synthesis. Researchers have utilized similar platforms to probe receptor-ligand interactions or develop fluorescent probes for live-cell imaging applications.

In summary, CAS No. 1020977-18-7 (4-Methoxy-N-[2-{(6-{(Pyridin-2-Yl)Amino}Pyridazin-3-Yl)Amino}Ethyl]Benzamide) exemplifies the convergence of synthetic innovation and biological relevance in modern drug discovery pipelines. Ongoing research continues to unravel its full potential across therapeutic areas while addressing challenges related to scalability and selectivity enhancement through advanced design strategies.